Cas no 5747-63-7 (Dibenzo[b,f][1,4]thiazepine,2-chloro-11-(1-piperazinyl)-)
5747-63-7 structure
Product Name:Dibenzo[b,f][1,4]thiazepine,2-chloro-11-(1-piperazinyl)-
CAS No:5747-63-7
MF:C17H16ClN3S
MW:329.847041130066
CID:371339
PubChem ID:6453497
Update Time:2025-04-19
Dibenzo[b,f][1,4]thiazepine,2-chloro-11-(1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[b,f][1,4]thiazepine,2-chloro-11-(1-piperazinyl)-
- Dibenzo(b,f)(1,4)thiazepine, 2-chloro-11-(1-piperazinyl)-
- 4-(2-chlorodibenzo(bf)(1,4)thiazepin-11-yl)piperazine
- 8-chloro-6-piperazin-1-ylbenzo[b][1,4]benzothiazepine
- CHEMBL3646150
- 2-chloro-11-(1-piperazinyl)dibenzo[b,f][1,4]thiazepine
- NYXDYIWPZMXTPA-UHFFFAOYSA-N
- 4-Cbtp
- DTXSID00206085
- BDBM141314
- 5747-63-7
- SCHEMBL9377234
- US8653257, 2-Chloro-11-piperazin-1-yl-dibenzo[b,f][1,4]thiazepine
-
- Inchi: 1S/C17H16ClN3S/c18-12-5-6-15-13(11-12)17(21-9-7-19-8-10-21)20-14-3-1-2-4-16(14)22-15/h1-6,11,19H,7-10H2
- InChI Key: NYXDYIWPZMXTPA-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C(=NC1C=CC=CC=1S2)N1CCNCC1
Computed Properties
- Exact Mass: 329.07558
- Monoisotopic Mass: 329.075346
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.1
- Topological Polar Surface Area: 52.9
Experimental Properties
- Density: 1.39
- Boiling Point: 495.7°Cat760mmHg
- Flash Point: 253.6°C
- Refractive Index: 1.718
- PSA: 28.16
Dibenzo[b,f][1,4]thiazepine,2-chloro-11-(1-piperazinyl)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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